Boc-Met-Gly-OSu

Core Science & Biosynthesis

Technical Monograph: Boc-Met-Gly-OSu (CAS 23446-04-0)

Optimized Utility in Convergent Peptide Synthesis

Executive Summary

Boc-Met-Gly-OSu (CAS 23446-04-0) is a pre-activated dipeptide building block utilized in advanced peptide chemistry. Chemically defined as N-(tert-Butoxycarbonyl)-L-methionyl-glycine N-hydroxysuccinimide ester , this reagent facilitates the convergent introduction of the Methionine-Glycine motif into peptide backbones.

Its primary technical value lies in segment condensation . By pre-activating the C-terminal Glycine as an N-hydroxysuccinimide (OSu) ester, this compound circumvents the racemization risks typically associated with activating chiral amino acids. Since Glycine is achiral, its activation allows for rapid, racemization-free coupling to free amines, while the upstream Methionine residue remains protected by the urethane-type Boc group, ensuring stereochemical integrity.

Physicochemical Profile

Property	Specification
Chemical Name	Boc-L-methionyl-glycine N-hydroxysuccinimide ester
CAS Number	23446-04-0
Molecular Formula	C₁₆H₂₅N₃O₇S
Molecular Weight	403.45 g/mol
Appearance	White to off-white powder
Solubility	Soluble in DMF, DCM, DMSO; sparingly soluble in water
Purity	Typically ≥ 98% (HPLC)
Storage	-20°C, Desiccated (Hydrolysis Sensitive)
Stability	Sensitive to moisture (ester hydrolysis) and oxygen (Met oxidation)

Mechanistic Framework: The "Achiral Anchor" Advantage

In standard stepwise peptide synthesis, activating a peptide fragment at the C-terminus carries a high risk of racemization via 5(4H)-oxazolone formation . However, Boc-Met-Gly-OSu leverages the achiral nature of Glycine to eliminate this risk.

• Activation Site: The leaving group (N-hydroxysuccinimide) is attached to the Glycine residue.

• Racemization Immunity: Because Glycine lacks a chiral center at the

  -carbon, the formation of an oxazolone intermediate does not result in loss of optical purity.

• Upstream Stability: The Methionine residue is protected by the tert-butyloxycarbonyl (Boc) group. Urethane protecting groups like Boc strongly suppress racemization of the residue they protect during coupling steps [1].

This makes Boc-Met-Gly-OSu an ideal "safe segment" for convergent synthesis strategies, allowing researchers to install two residues in a single step with high stereochemical fidelity.

Diagram 1: Aminolysis Mechanism

The following diagram illustrates the nucleophilic attack of a free amine on the activated ester, releasing N-hydroxysuccinimide.

Caption: Mechanism of aminolysis where the amine nucleophile displaces the N-hydroxysuccinimide leaving group.

Experimental Protocols

4.1. Handling Precautions

• Oxidation Control: Methionine is susceptible to oxidation to sulfoxide (

  ). All solvents must be degassed (sparged with or ). Perform reactions under an inert atmosphere.

• Moisture Control: The OSu ester hydrolyzes rapidly in aqueous basic conditions. Warm the reagent to room temperature in a desiccator before opening to prevent condensation [2].

4.2. Solid-Phase Coupling Protocol (Boc Chemistry)

This protocol describes coupling Boc-Met-Gly-OSu to a resin-bound peptide with a free N-terminal amine.

Reagents:

• Boc-Met-Gly-OSu (3.0 equivalents relative to resin loading)

• DIEA (N,N-Diisopropylethylamine) (3.0 equivalents)

• DMF (Dimethylformamide), anhydrous

• DCM (Dichloromethane)

Workflow:

• Resin Preparation: Swell the resin (e.g., MBHA or PAM resin) in DCM for 20 minutes. Drain.

• Deprotection (Previous Cycle): Remove the previous Boc group using 50% TFA/DCM (standard Boc protocol). Wash resin thoroughly with DCM (3x) and 5% DIEA/DCM (2x) to neutralize.

• Coupling Reaction:

  • Dissolve Boc-Met-Gly-OSu (3 eq) in minimal anhydrous DMF.

  • Add the solution to the resin.

  • Add DIEA (3 eq) immediately.

  • Note: No additional coupling reagents (DCC/HOBt) are needed; the OSu ester is pre-activated.

• Incubation: Agitate at room temperature under nitrogen for 2–4 hours.

  • Monitoring: Verify completion using the Kaiser Test (ninhydrin). The resin beads should be colorless (negative for free amines).

• Washing: Drain and wash resin with DMF (3x) and DCM (3x).

4.3. Solution-Phase Segment Condensation

Ideal for modifying soluble proteins or synthesizing short fragments.

• Dissolution: Dissolve the amine component (e.g., H-Peptide-OR) in DMF or Dioxane/Water (1:1) if solubility permits. Adjust pH to ~8.0 using Triethylamine (TEA).

• Addition: Add Boc-Met-Gly-OSu (1.1 eq) dissolved in DMF dropwise to the amine solution.

• Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC or HPLC.

• Workup:

  • Evaporate solvent under reduced pressure.

  • Dissolve residue in Ethyl Acetate.

  • Wash sequentially with 5% Citric Acid (removes unreacted amine/HOSu), Water, 5%

    (removes hydrolyzed acid), and Brine.

  • Dry over

    and concentrate.

Diagram 2: Convergent Synthesis Workflow

Caption: Decision tree for solid-phase coupling of Boc-Met-Gly-OSu.

Quality Control & Stability

To ensure experimental success, the integrity of the reagent must be verified prior to use.

• HPLC Analysis: Run on a C18 column (Gradient: 5-95% Acetonitrile in Water + 0.1% TFA).

  • Impurity Marker: A peak corresponding to N-hydroxysuccinimide (HOSu) indicates hydrolysis.

  • Impurity Marker: A peak shift or broadening may indicate Methionine sulfoxide formation.

• TLC: Silica gel, solvent system

  :MeOH:AcOH (90:8:2). Visualized with UV and Ninhydrin (after Boc removal).

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Sigma-Aldrich. (n.d.).[1] Boc-Met-OSu Product Specification (Analogue Reference). Retrieved from

• PubChem. (n.d.).[2][3] Boc-Gly-OSu Compound Summary (Analogue Reference). Retrieved from [3]

• Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. (Standard text on active ester chemistry).

Sources

• 1. ≥99.0% (T), for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 2. Boc-Gly-Gly-OSu | C13H19N3O7 | CID 11244365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(tert-Butyloxycarbonyl)glycine N-hydroxysuccinimide ester | C11H16N2O6 | CID 76926 - PubChem [pubchem.ncbi.nlm.nih.gov]

Boc-Met-Gly-OSu molecular weight and formula

The following technical guide details the physicochemical properties, synthetic utility, and handling protocols for Boc-Met-Gly-OSu (N-(tert-Butoxycarbonyl)-L-methionylglycine N-hydroxysuccinimide ester).

Activated Dipeptide Module for Convergent Peptide Synthesis[1]

Executive Summary & Identity

Boc-Met-Gly-OSu is a pre-activated dipeptide building block used primarily in convergent solid-phase and solution-phase peptide synthesis.[1] It features a Methionine (Met) residue protected at the N-terminus by a tert-Butoxycarbonyl (Boc) group and a Glycine (Gly) residue activated at the C-terminus as an N-hydroxysuccinimide (OSu/NHS) ester.[1][2]

Its structural design offers a specific strategic advantage: racemization-free segment condensation .[1] Because the activated C-terminal residue is Glycine (which is achiral), this unit can be coupled to a growing peptide chain or protein amine without the risk of epimerization that typically plagues the activation of chiral amino acids.[1]

Physicochemical Profile[2][3][4][5][6][7][8]

Property	Value
Chemical Name	N-(tert-Butoxycarbonyl)-L-methionylglycine N-hydroxysuccinimide ester
Common Abbreviation	Boc-Met-Gly-OSu
Molecular Formula	C₁₆H₂₅N₃O₇S
Molecular Weight (Average)	403.45 g/mol
Monoisotopic Mass	403.1414 Da
Physical State	White to off-white crystalline powder
Solubility	Soluble in DMF, DMSO, DCM; sparingly soluble in water (hydrolyzes slowly)
Storage Conditions	-20°C, under Argon/Nitrogen (Hygroscopic & Oxidation Sensitive)

Structural Analysis & Connectivity

The molecule consists of four distinct functional moieties arranged linearly.[1] Understanding this connectivity is vital for interpreting Mass Spectrometry (MS) fragmentation patterns and NMR assignments.[1]

Structural Breakdown

• Boc Group: Acid-labile N-terminal protection.[1]

• L-Methionine: Hydrophobic, sulfur-containing residue (susceptible to oxidation).[1]

• Glycine: Achiral spacer; prevents racemization during C-terminal activation.[1]

• N-Hydroxysuccinimide (OSu): Leaving group that forms an activated ester for aminolysis.[1]

Figure 1: Structural connectivity and functional logic of Boc-Met-Gly-OSu.[1] The Glycine C-terminus ensures stereochemical integrity during coupling.[1]

Synthetic Methodology & Preparation

While often custom-synthesized, Boc-Met-Gly-OSu is prepared via a stepwise solution-phase protocol.[1] The critical quality attribute (CQA) during synthesis is preventing the oxidation of the Methionine thioether to sulfoxide (

).[1]

Synthesis Workflow

The synthesis typically proceeds via the "Backing-Off" procedure to ensure purity.[1]

• Mixed Anhydride Coupling: React Boc-Met-OH with H-Gly-OBzl (Benzyl ester) using Isobutyl chloroformate (IBCF) and N-methylmorpholine (NMM).[1]

  • Why OBzl? Benzyl esters are stable to the mild acid conditions sometimes used in workups and are removed via hydrogenolysis, which is orthogonal to the Boc group.[1]

• Hydrogenolysis: Deprotect the C-terminus of Boc-Met-Gly-OBzl using

  in methanol to yield the free acid Boc-Met-Gly-OH .

  • Caution: Sulfur in Methionine can poison Palladium catalysts.[1] High catalyst loading or specialized catalysts (Pd black) may be required.[1]

• Activation: React Boc-Met-Gly-OH with N-Hydroxysuccinimide (HOSu) and DCC (Dicyclohexylcarbodiimide) in cold THF/Dioxane.

  • Purification: The byproduct DCU (dicyclohexylurea) precipitates and is removed by filtration.[1] The product is recrystallized from Isopropanol/Hexane.[1]

Experimental Protocol: Activation Step

Standard Operating Procedure for converting Boc-Met-Gly-OH to Boc-Met-Gly-OSu.

Step	Action	Rationale
1	Dissolve 10 mmol Boc-Met-Gly-OH and 11 mmol HOSu in 50 mL dry THF. Cool to 0°C.	Low temperature suppresses side reactions (e.g., rearrangement to N-acylurea).[1]
2	Add 11 mmol DCC (dissolved in minimal THF) dropwise.	DCC acts as the dehydrating agent to form the O-acylisourea intermediate.[1]
3	Stir at 0°C for 2 hours, then at room temperature (RT) overnight.	Ensures complete conversion.
4	Filter off the white precipitate (DCU).[1]	DCU is insoluble in THF; filtration removes the bulk of this byproduct.
5	Evaporate solvent.[1] Recrystallize residue from Isopropanol/Hexane.	Removes residual HOSu and trace DCU.
6	QC: Check HPLC for purity and MS for MW (403.45).	Confirm identity and absence of Met(O) (+16 Da).[1]

Mechanism of Action: Aminolysis

The primary utility of Boc-Met-Gly-OSu is to transfer the Boc-Met-Gly- unit to a nucleophilic amine (

).[1] The N-hydroxysuccinimide ester is an excellent leaving group, facilitating rapid amide bond formation under mild conditions (pH 7–8.5).[1]

Figure 2: Aminolysis mechanism. The amine attacks the carbonyl carbon of the Glycine residue, displacing the N-hydroxysuccinimide group.[1]

Quality Control & Troubleshooting

When working with Boc-Met-Gly-OSu, two primary degradation pathways must be monitored.

A. Methionine Oxidation

The thioether in Methionine is highly susceptible to oxidation by atmospheric oxygen, forming Methionine Sulfoxide (

).[1]

• Detection: Mass Spectrometry.[1]

  • Target Peak: 403.14 Da (

    : 404.15).[1]

  • Impurity Peak: +16 Da shift (

    : 420.15).[1]

• Prevention: Store under Argon. Use degassed solvents during coupling.[1]

B. Hydrolysis

The OSu ester is moisture-sensitive.[1] Hydrolysis yields Boc-Met-Gly-OH and HOSu .[1]

• Detection: RP-HPLC.[1] The free acid (Boc-Met-Gly-OH) will elute earlier (more polar) than the ester.[1]

• Prevention: Warm the reagent bottle to room temperature before opening to prevent condensation.[1]

C. Racemization Check

While Glycine is achiral, the Methionine residue is chiral.[1] Racemization of Met could theoretically occur during the initial synthesis of the dipeptide (Step 1 above), though it is unlikely during the OSu activation step (Step 3).[1]

• Validation: Chiral HPLC or digestion with L-amino acid oxidase to confirm L-configuration of Met.

References

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1964).[1] "The Use of Esters of N-Hydroxysuccinimide in Peptide Synthesis." Journal of the American Chemical Society.[1] Link[1]

• Bodanszky, M. (1984).[1] Principles of Peptide Synthesis. Springer-Verlag.[1] (Foundational text on active ester chemistry and racemization suppression).

• Sigma-Aldrich. "Boc-Met-OSu Product Specification." (Used for comparative physicochemical data of the Met residue). Link[1]

• PubChem. "Boc-Gly-Gly-OSu Compound Summary."[1] (Used as a homologous reference for formula calculation). Link[1]

Sources

• 1. Boc-Gly-Gly-OSu | C13H19N3O7 | CID 11244365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BOC-MET-OSU | 3845-64-5 [chemicalbook.com]

chemical structure of Boc-Met-Gly-N-hydroxysuccinimide ester

This technical guide details the chemical structure, synthesis, and application of Boc-Met-Gly-N-hydroxysuccinimide ester (Boc-Met-Gly-OSu), a specialized dipeptide building block used in precision peptide synthesis and bioconjugation.[1]

[1]

Executive Summary

Boc-Met-Gly-OSu (CAS: 23446-04-0) is an activated dipeptide ester designed for the highly efficient introduction of the Methionine-Glycine motif into peptide chains or protein conjugates.[1][2]

Its structural design solves a critical problem in peptide chemistry: racemization control .[1][3] Because the C-terminal residue activated as the N-hydroxysuccinimide (NHS) ester is Glycine (achiral), this reagent allows for fragment condensation without the risk of racemizing the C-terminus, a common failure mode when activating chiral amino acids.[1]

Key Technical Specifications:

• Formula:

• Molecular Weight: 403.45 g/mol [1][3]

• Purity Standard:

  98% (HPLC)

• Storage: -20°C, Desiccated (Hydrolysis and Oxidation Sensitive)

Chemical Structure & Identity

Structural Analysis

The molecule consists of three distinct functional domains, each serving a specific role in synthetic chemistry:

• N-Terminal Protection (Boc): The tert-butyloxycarbonyl group protects the N-terminus of Methionine.[1] It is acid-labile (removable with TFA) but stable to basic conditions, allowing for orthogonal deprotection strategies.[1][3]

• Peptide Core (Met-Gly):

  • L-Methionine: Contains a thioether side chain (

    ).[1][3] This residue is prone to oxidation (forming sulfoxide), requiring inert handling.[1][3]

  • Glycine: The C-terminal linker.[1][3] Being achiral (

    side chain), it acts as a "safe" activation site.[1][3]

• C-Terminal Activation (OSu): The N-hydroxysuccinimide ester makes the carbonyl carbon highly electrophilic, facilitating rapid nucleophilic attack by primary amines.[1][3]

Physical Properties Data

Property	Value	Notes
Appearance	White to off-white crystalline powder	Hygroscopic
Solubility	Soluble in DMF, DMSO, DCM, Ethyl Acetate	Insoluble in water (hydrolyzes)
Melting Point	120–130°C (Typical range for analogs)	Decomposes at high heat
Identity	Achiral C-terminus (Gly)	Zero racemization risk

Synthesis & Preparation Protocol

Expert Insight: While Boc-Met-Gly-OSu is commercially available, in-situ preparation or lab-scale synthesis is often required to ensure maximum reactivity, as NHS esters degrade over time.[1]

Synthesis Workflow (DCC/NHS Coupling)

The standard synthesis involves coupling Boc-Met-Gly-OH with N-hydroxysuccinimide (NHS) using Dicyclohexylcarbodiimide (DCC) as the dehydrating agent.[1]

Reagents:

• Boc-Met-Gly-OH (1.0 eq)[1]

• N-Hydroxysuccinimide (1.1 eq)[1][3]

• DCC (1.1 eq)[1][3]

• Solvent: Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)[1][3]

Step-by-Step Protocol:

• Dissolution: Dissolve Boc-Met-Gly-OH and NHS in anhydrous DCM under Nitrogen (

  ) atmosphere.

• Activation: Cool the solution to 0°C. Add DCC dropwise (dissolved in minimal DCM).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir for 4–12 hours.

  • Observation: A white precipitate (Dicyclohexylurea, DCU) will form.[1][3]

• Filtration: Filter off the DCU byproduct.

• Workup: Wash the filtrate with cold 5%

  (rapidly) and water to remove unreacted NHS. Dry over .[1][3]

• Crystallization: Concentrate the solvent and recrystallize from Ethyl Acetate/Hexane to yield pure Boc-Met-Gly-OSu.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway for Boc-Met-Gly-OSu via DCC coupling.

Applications & Mechanism

Fragment Condensation (Peptide Synthesis)

Boc-Met-Gly-OSu is ideal for convergent peptide synthesis .[1] When synthesizing long peptides, chemists often couple short fragments rather than single amino acids.[1][3]

• The Advantage: Activating a chiral amino acid (e.g., Boc-Met-Ala-OH) carries a risk of racemization via oxazolone formation.[1]

• The Solution: By designing the fragment to end in Glycine (Boc-Met-Gly-OSu), the activated position is achiral.[1] The stereochemistry of the Methionine is preserved because it is not at the activation site.[1][3]

Bioconjugation Mechanism

The NHS ester reacts specifically with primary amines (

), such as the N-terminus of a protein or the -amino group of Lysine.[1]

Reaction Scheme:

• Nucleophilic Attack: The amine attacks the carbonyl carbon of the ester.[1][3]

• Intermediate: A tetrahedral intermediate forms.

• Elimination: N-hydroxysuccinimide is utilized as a leaving group.[1][3][4]

• Result: A stable amide bond is formed between Glycine and the target molecule.[1][3]

Figure 2: Mechanism of amine coupling using Boc-Met-Gly-OSu.[1]

Critical Handling & Stability (Self-Validating Protocols)

To ensure scientific integrity, the following handling protocols must be strictly observed. The presence of Methionine and an NHS ester creates a "double sensitivity" profile.[1][3]

Methionine Oxidation Control

Methionine is easily oxidized to Methionine Sulfoxide (

) by atmospheric oxygen or peroxides in solvents.[1][3]

• Protocol: Always use degassed solvents.[1][3]

• Validation: Check the HPLC trace.

  derivatives elute earlier than the native peptide on reverse-phase C18 columns.[1][3]

• Rescue: If oxidation occurs, it can sometimes be reversed using N-methylmercaptoacetamide, though prevention is superior.[1]

Hydrolysis Prevention

The NHS ester half-life decreases drastically as pH increases.[1][3]

• pH 7.0: Half-life ~4-5 hours.[1]

• pH 8.6: Half-life ~10 minutes.[1][3][4]

• Protocol: Perform coupling reactions in anhydrous organic solvents (DMF/DMSO) whenever possible. If aqueous buffers are required, add the NHS ester immediately before the reaction and work quickly.[1][3]

References

• PubChem. (n.d.).[1][3] N-(tert-Butyloxycarbonyl)glycine N-hydroxysuccinimide ester (Compound Summary). National Library of Medicine.[1][3] Retrieved Feb 5, 2026, from [Link][3]

• Guan, Z., Yates, N. A., & Bakhtiar, R. (2003).[1][3] Detection and Characterization of Methionine Oxidation in Peptides. Journal of the American Society for Mass Spectrometry.[1][3][5] Retrieved Feb 5, 2026, from [Link]

Sources

• 1. N-(tert-Butyloxycarbonyl)glycine N-hydroxysuccinimide ester | C11H16N2O6 | CID 76926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. Synthesis routes of Boc-Gly-OSu [benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph & Safety Guide: Boc-Met-Gly-OSu

Part 1: Substance Identity & Chemical Profile

Compound Name:

-(tert-Butoxycarbonyl)-L-methionylglycine -hydroxysuccinimide ester Common Name: Boc-Met-Gly-OSu CAS Registry Number: 23446-04-0 (Primary reference); Free acid precursor (Boc-Met-Gly-OH): 23446-03-9 Molecular Formula: Molecular Weight: 403.45 g/mol [1]

Chemical Structure

The compound consists of the dipeptide Methionine-Glycine, protected at the N-terminus with a Boc group and activated at the C-terminus as an NHS (OSu) ester .

Key Functional Groups:

• Boc Group (tert-Butyloxycarbonyl): Acid-labile amine protection.[1][2]

• Methionine Side Chain: Thioether (-S-CH3), susceptible to oxidation to sulfoxide/sulfone.[1]

• NHS Ester (N-Hydroxysuccinimide): Highly reactive electrophile for amine coupling.[1]

Part 2: Safety Data Sheet (SDS) Summary

Note: This section synthesizes safety data based on GHS classifications for activated peptide esters and specific analog data.

Hazard Identification (GHS Classification)

Signal Word: WARNING [1][3][4]

Hazard Class	Category	Hazard Statement Code	Description
Skin Corrosion/Irritation	2	H315	Causes skin irritation.
Serious Eye Damage/Irritation	2A	H319	Causes serious eye irritation.[1]
STOT - Single Exposure	3	H335	May cause respiratory irritation.[1]
Skin Sensitization	1	H317	May cause an allergic skin reaction (Characteristic of NHS esters).[1]

Precautionary Protocols

• Prevention (P261, P280): Avoid breathing dust/fume.[1] Wear nitrile gloves, safety goggles, and lab coat.[1] Work within a certified chemical fume hood.[1]

• Response (P302+P352, P305+P351+P338):

  • IF ON SKIN: Wash with plenty of soap and water.[1][5]

  • IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do.[1]

• Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Stability & Reactivity

• Moisture Sensitivity: HIGH. The NHS ester moiety is prone to hydrolysis, releasing N-hydroxysuccinimide and the free acid (Boc-Met-Gly-OH), rendering the compound inactive for coupling.

• Oxidation Sensitivity: MODERATE. The methionine thioether can oxidize.[1] Avoid strong oxidizing agents (e.g., peroxides, high-concentration oxygen).[1]

• Incompatible Materials: Strong bases, amines (uncontrolled reaction), water/moisture.[1]

Part 3: Technical Application Guide

Strategic Utility in Peptide Synthesis

Boc-Met-Gly-OSu is a specialized "segment condensation" reagent.

Why use this pre-activated dipeptide?

• Racemization Control: In standard peptide synthesis, activating a peptide fragment at the C-terminus often leads to racemization (loss of chirality) via oxazolone formation.[1] However, Glycine is achiral .[1] By having Glycine at the C-terminus (the activation site), this reagent eliminates the risk of racemization during the coupling step [1].[1]

• Methionine Protection: Methionine is sensitive.[1] introducing it as part of a pre-purified, crystalline dipeptide block reduces the number of steps the sensitive thioether is exposed to crude reaction conditions.[1]

Reaction Mechanism: Aminolysis

The core utility is the nucleophilic attack of a primary amine (N-terminus of the target chain) on the carbonyl carbon of the NHS ester.[1]

Figure 1: Mechanism of aminolysis.[1] The amine attacks the ester carbonyl, displacing N-hydroxysuccinimide.

Experimental Protocol: Segment Coupling

Objective: Couple Boc-Met-Gly-OSu to a resin-bound peptide (H-Ala-Resin) or free amine in solution.

Reagents:

• Boc-Met-Gly-OSu (1.2 - 1.5 equivalents)

• DIEA (Diisopropylethylamine) or NMM (N-Methylmorpholine) (1.5 equivalents)[1]

• Solvent: Anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane)[1]

Workflow:

• Preparation: Remove Boc-Met-Gly-OSu from -20°C storage and allow it to equilibrate to room temperature in a desiccator before opening. This prevents condensation and hydrolysis [2].[1]

• Dissolution: Dissolve the ester in minimum anhydrous DMF.

• Coupling: Add the solution to the amine component. Add base (DIEA) only if the amine is a salt (e.g., HCl salt).[1] If using free amine, base may be omitted to reduce risk of base-catalyzed side reactions.[1]

• Monitoring: Stir at Room Temperature (RT) for 2–4 hours. Monitor via Kaiser Test (if solid phase) or TLC/HPLC (if solution phase).[1]

• Workup:

  • Solid Phase:[6][7] Wash resin with DMF (3x), DCM (3x).[1]

  • Solution Phase: Dilute with EtOAc, wash with 5% citric acid (removes HOSu and unreacted amine), water, and brine.[1] Dry over Na2SO4.[1]

Handling & Storage Workflow

Figure 2: Critical handling workflow to prevent hydrolysis of the active ester.

Part 4: Quantitative Data Summary

Property	Value / Specification
Solubility	Soluble in DMF, DMSO, DCM, Ethyl Acetate. Insoluble in water (hydrolyzes).[1]
Melting Point	102–105°C (Typical for similar Boc-dipeptide esters) [3]
Purity Standard	>98% (HPLC), <0.5% Free Acid
Storage Temp	-20°C (Long term), 2–8°C (Short term active use)
Hydrolysis Rate	t½ ≈ 1-2 hours in aqueous pH 8.0 (Avoid aqueous bases)

References

• Benoiton, N. L. (2006).[1] Chemistry of Peptide Synthesis. CRC Press.[1][7] (Explains the racemization-free nature of Glycine/Proline C-terminal activation).

• Sigma-Aldrich. (n.d.).[1] Handling of Moisture Sensitive Reagents. (General protocol for NHS esters).

• ChemicalBook. (2025).[1][2] Boc-Met-Gly-OSu Product Properties and CAS 23446-04-0 Data.

• PubChem. (n.d.).[1] Compound Summary: N-Hydroxysuccinimide Esters Toxicity.

Sources

• 1. N-Boc-glycine methyl ester | C8H15NO4 | CID 637609 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BOC-ALA-GLY-OH | 28782-78-7 [chemicalbook.com]
• 4. 656833-56-6|tert-Butyl (R)-(4-(methylthio)-1-oxobutan-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. Amino Acids (AA) | CymitQuimica [cymitquimica.com]
• 7. peptide.com [peptide.com]

Technical Whitepaper: Stability and Lifecycle Management of Boc-Met-Gly-OSu

Executive Summary

Boc-Met-Gly-OSu (N-tert-Butyloxycarbonyl-L-methionyl-glycine N-hydroxysuccinimide ester) represents a specialized class of activated dipeptide building blocks used in convergent peptide synthesis and bioconjugation. Its stability profile is governed by two competing degradation mechanisms: hydrolysis of the activated ester (OSu) and oxidation of the methionine (Met) thioether side chain.

This guide provides a rigorous, field-proven protocol for maximizing the shelf life and reactivity of this compound. Unlike simple amino acid derivatives, the presence of the Methionine residue necessitates a stricter exclusion of oxygen, while the N-hydroxysuccinimide (NHS) ester demands absolute moisture control.

Mechanisms of Instability

To preserve Boc-Met-Gly-OSu, one must understand the causality of its degradation. The molecule possesses two primary "failure points" that react to environmental stress.

The Hydrolysis Pathway (Moisture Sensitivity)

The N-hydroxysuccinimide (OSu) ester is an "activated" leaving group designed to react with amines.[1] However, it cannot distinguish between a target amine and water. Upon exposure to atmospheric moisture, the ester bond undergoes nucleophilic attack by water, cleaving the molecule into the free acid (Boc-Met-Gly-OH) and N-hydroxysuccinimide. This reaction is irreversible and renders the compound useless for coupling.

The Oxidation Pathway (Oxygen Sensitivity)

The Methionine residue contains a thioether (

) side chain. In the presence of atmospheric oxygen, particularly when catalyzed by trace metals or light, this sulfur atom oxidizes to Methionine Sulfoxide (Met(O)). While reversible via reduction, this adds an unnecessary purification step and alters the polarity of the molecule.

Degradation Pathway Diagram

The following diagram visualizes the competing degradation pathways that must be mitigated through proper storage.

Figure 1: Competing degradation pathways. Red arrows indicate critical failure modes requiring mitigation.

Optimal Storage Conditions

The following parameters are non-negotiable for maintaining purity >98% over extended periods.

Parameter	Standard Condition	Best Practice (Long-Term)	Scientific Rationale
Temperature	-20°C	-80°C	Arrhenius equation dictates that lower temperatures exponentially slow hydrolysis and oxidation rates [1].
Atmosphere	Tightly capped	Argon/Nitrogen Purge	Displaces O2 to prevent Met oxidation; creates a positive pressure barrier against moisture.
Container	Amber Glass	Amber Glass + Parafilm	Amber glass blocks UV light (which catalyzes oxidation). Parafilm ensures seal integrity.
Desiccation	Silica Gel	P2O5 or Vacuum Desiccator	Silica is often insufficient for activated esters. P2O5 is chemically aggressive against moisture.

Shelf Life Estimates

• Solid State (-20°C, Desiccated): 12–24 months.

• Solid State (-80°C, Inert Gas): 3–5 years.

• In Solution (DMF/DMSO): < 24 hours at 4°C. Do not store in solution. NHS esters hydrolyze within hours in solution, even with trace moisture [2].

Handling and Thawing Protocol

The single most common cause of failure is condensation caused by opening a cold bottle in a warm room. The following workflow is a self-validating system to prevent this.

The "Warm-Up" Rule

Never open a refrigerated container of Boc-Met-Gly-OSu until it has reached ambient temperature. If the bottle is -20°C and the room is 20°C, opening it causes immediate condensation of atmospheric water onto the powder, triggering surface hydrolysis.

Handling Workflow Diagram

Figure 2: The "Cold Chain" handling protocol designed to eliminate condensation risks.

Quality Control (QC) & Validation

Before committing valuable biological samples to a reaction with Boc-Met-Gly-OSu, validate the reagent's integrity.

Visual Inspection

• Pass: White to off-white crystalline powder.

• Fail: Clumping, sticky texture (indicates hydrolysis), or yellow discoloration (indicates oxidation or decomposition).

Analytical Verification (HPLC)

A standard Reverse-Phase HPLC method can separate the intact ester from its degradation products.

• Column: C18 (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% to 95% B over 20 minutes.

• Detection: 220 nm (Amide bond) and 254 nm (weak absorbance, but useful for impurities).

• Success Criteria:

  • Main peak > 95%.[2][3][4]

  • Free NHS peak: Elutes early (very polar). If >5%, significant hydrolysis has occurred.

  • Boc-Met(O)-Gly-OSu: Elutes slightly earlier than the main peak due to the polarity of the sulfoxide.

References

• National Institutes of Health (NIH). (2019). Stability of Amino Acids and Peptides in Storage.[5] Retrieved from [Link]

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Boc-Met-OSu | Sigma-Aldrich [sigmaaldrich.com]
• 3. Boc-Gly-OSu = 99.0 T 3392-07-2 [sigmaaldrich.com]
• 4. ≥99.0% (T), for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 5. peptide.com [peptide.com]

Protocols & Analytical Methods

solvent selection for Boc-Met-Gly-OSu coupling reactions

Application Note: Optimized Solvent Selection for Boc-Met-Gly-OSu Coupling Reactions

Abstract

The coupling of the activated dipeptide ester Boc-Met-Gly-OSu (Boc-L-methionylglycine N-hydroxysuccinimide ester) presents unique challenges in peptide synthesis. Successful ligation requires balancing three competing factors: the solubility of the hydrophobic Boc-protected peptide, the hydrolytic instability of the -OSu ester, and the high susceptibility of the methionine thioether side chain to oxidation. This guide provides a scientifically grounded protocol for solvent selection, emphasizing the avoidance of peroxide-forming ethers and the critical necessity of anhydrous conditions to preserve reagent integrity.

Introduction: The Chemical Challenge

Boc-Met-Gly-OSu is a pre-activated dipeptide building block. Its utility lies in the rapid introduction of the Met-Gly motif without the need for in-situ activation agents (like EDC or HATU), thereby reducing racemization risks. However, the molecule contains two "stress points" that dictate solvent choice:

• The Methionine (Met) Side Chain: The sulfide (-S-) group is electron-rich and easily oxidized to sulfoxide (Met(O)) by peroxides or atmospheric oxygen.[1] This oxidation renders the peptide more polar and can alter biological activity.

• The N-hydroxysuccinimide (OSu) Ester: While stable as a solid, the OSu ester is susceptible to hydrolysis in solution, particularly in the presence of moisture and base, reverting to the unreactive carboxylic acid (Boc-Met-Gly-OH).

Core Directive: The ideal solvent must dissolve the non-polar Boc-peptide, contain zero peroxides, and be strictly anhydrous.

Critical Solvent Parameters & Selection Matrix

The Methionine Oxidation Risk

Solvents containing ether linkages (THF, Dioxane, Diethyl Ether) are prone to forming organic peroxides upon storage. These peroxides act as oxidants, converting the Methionine side chain into a sulfoxide.

• Rule: Avoid THF and Dioxane unless they are freshly distilled from sodium/benzophenone or certified "Peroxide-Free" and stabilized (though stabilizers can sometimes interfere with sensitive couplings).

The DMF "Amine Trap"

Dimethylformamide (DMF) is the standard solvent for peptide synthesis due to its high solubility power. However, DMF degrades over time to produce dimethylamine.[2][3]

• Risk: Dimethylamine is a secondary amine that will nucleophilically attack the Boc-Met-Gly-OSu ester, forming the byproduct Boc-Met-Gly-N(Me)₂ . This irreversibly consumes the starting material.

• Mitigation: Use only "Sequencing Grade" or "Amine-Free" DMF, or sparge with nitrogen prior to use.

Solvent Selection Matrix

Solvent	Solubility (Boc-Met-Gly-OSu)	Met Oxidation Risk	Side Reaction Risk	Recommendation
DMF (Dimethylformamide)	High	Low	High (Aminolysis if aged)	Primary Choice (Must be high purity)
DCM (Dichloromethane)	High	Low	Low	Excellent (If peptide chain is short)
THF (Tetrahydrofuran)	Moderate	High (Peroxides)	Low	Avoid (Unless strictly peroxide-free)
NMP (N-methylpyrrolidone)	High	Low	Moderate	Alternative to DMF
2-MeTHF (2-Methyltetrahydrofuran)	Moderate	Moderate	Low	Green Alternative (Check peroxides)
DMSO (Dimethyl Sulfoxide)	High	Low	High (Oxidant)	Avoid (Difficult workup, mild oxidant)

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the reaction medium and executing the coupling.

Figure 1: Solvent selection decision tree emphasizing the critical check for DMF purity to prevent aminolysis.

Detailed Protocol: Coupling of Boc-Met-Gly-OSu

This protocol assumes the coupling of Boc-Met-Gly-OSu to a primary amine (H-R) or an amino acid ester (H-AA-OR').

Reagents Required:

• Boc-Met-Gly-OSu (1.0 - 1.2 equivalents)

• Amine Component (1.0 equivalent)[4]

• DIEA (N,N-Diisopropylethylamine) (Only if Amine is a salt, e.g., HCl)

• Solvent: Anhydrous DCM or DMF (High Purity)

Step-by-Step Methodology

• Preparation of Apparatus:

  • Flame-dry a round-bottom flask or reaction vial.

  • Purge with dry Nitrogen or Argon. Rationale: Exclusion of moisture prevents hydrolysis of the OSu ester; exclusion of oxygen protects Methionine.

• Solvent Preparation:

  • If using DCM: Distill over CaH₂ or use HPLC grade stored over molecular sieves (3Å or 4Å).

  • If using DMF: Use "Sequencing Grade" packaged under inert gas. Do not use a bottle that has been open for months.

• Dissolution & Neutralization:

  • Dissolve the Amine Component in the minimum volume of solvent (approx. 0.1 M - 0.2 M concentration).[5]

  • Conditional: If the amine is a salt (e.g., H-Phe-OMe·HCl), add 1.0 - 1.1 equivalents of DIEA. Verify pH is basic (wet pH paper ~8-9).

  • Note: Avoid large excesses of base, which can promote racemization or hydrolysis.

• Addition of Activated Ester:

  • Add solid Boc-Met-Gly-OSu directly to the stirring amine solution.

  • Kinetics: The reaction is typically fast (30 mins to 4 hours). Stir at room temperature under inert atmosphere.

• Monitoring (Self-Validating Step):

  • TLC: Monitor the disappearance of the amine (ninhydrin stain) and the appearance of the product (UV/iodine).

  • HPLC: Check for the shift in retention time.

  • Critical Check: Look for a peak corresponding to N-hydroxysuccinimide (NHS) . The release of NHS confirms the coupling is proceeding.

• Workup (DCM Protocol):

  • Dilute reaction with excess DCM (or Ethyl Acetate).

  • Acid Wash: Wash with cold 5% Citric Acid or 0.1 N HCl. Purpose: Removes unreacted amine, DIEA, and the released N-hydroxysuccinimide (water soluble).

  • Base Wash: Wash with Saturated NaHCO₃. Purpose: Removes any hydrolyzed Boc-Met-Gly-OH.

  • Brine Wash: Wash with Saturated NaCl to remove water.

  • Dry over Na₂SO₄, filter, and evaporate.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Low Yield	Hydrolysis of OSu ester due to wet solvent.	Dry solvent over molecular sieves (4Å) for 24h before use.
New Impurity (+45 Da)	Aminolysis by Dimethylamine in DMF.	Discard solvent. Use fresh, high-purity DMF.
New Impurity (+16 Da)	Oxidation of Met to Met(O).[1]	Degas solvents with Argon; avoid THF/Dioxane.
Slow Reaction	Steric hindrance or insufficient base.	Check pH; add 0.5 eq more DIEA; switch from DCM to DMF to increase polarity.

Green Chemistry Optimization

For organizations prioritizing green chemistry, 2-Methyltetrahydrofuran (2-MeTHF) is a viable alternative to DCM and DMF.[4]

• Advantages: Derived from renewable resources, higher boiling point than DCM, better separation from water during workup.

• Precaution: Like THF, it can form peroxides. Ensure the solvent is stabilized and test for peroxides before use with Methionine-containing peptides.

References

• Isidro-Llobet, A., et al. (2019). Amino Acid-Protecting Groups. Chemical Reviews. [Link] (Grounding for Met oxidation and protection strategies).

• Albericio, F., & Tulla-Puche, J. (2008). The Use of Green Solvents in Solid Phase Peptide Synthesis. Green Chemistry. [Link] (Source for Green Solvent alternatives like 2-MeTHF).

Sources

• 1. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. prepchem.com [prepchem.com]

incorporating methionine into peptides using Boc-Met-Gly-OSu

PART 1: INTRODUCTION & STRATEGIC RATIONALE

1.1 The Challenge of Methionine in Peptide Chemistry

Methionine (Met) presents a "double-edged sword" in peptide synthesis.[1][2][3] While essential for biological activity in many therapeutic targets, its thioether side chain is highly susceptible to two critical side reactions:

• Oxidation: Conversion to Methionine Sulfoxide [Met(O)] during handling or purification.[2][3]

• S-Alkylation: Irreversible formation of sulfonium salts (e.g., S-tert-butyl methionine) during acidic deprotection steps (Boc removal).[2][3]

Furthermore, activating Methionine directly for coupling carries a risk of racemization at the

-carbon, potentially yielding diastereomeric impurities that are difficult to separate.

1.2 The Solution: Boc-Met-Gly-OSu

Boc-Met-Gly-OSu (N-(tert-Butoxycarbonyl)-L-methionylglycine N-hydroxysuccinimide ester) is a pre-activated dipeptide building block designed to solve these specific challenges.

Key Advantages:

• Zero Racemization: The activation occurs on the Glycine residue (C-terminus).[3] Since Glycine is achiral, racemization during the coupling step is chemically impossible.[3] The chiral integrity of the Methionine (internal to the dipeptide) is preserved during the reagent's manufacture.

• Efficiency: Incorporates two residues (Met-Gly) in a single coupling step, reducing cycle time.[2][3]

• Clean Reactivity: The N-hydroxysuccinimide (OSu/NHS) ester reacts specifically with primary amines without the need for additional coupling reagents (like DCC or EDC), minimizing byproduct formation (e.g., urea derivatives).[2][3]

PART 2: MATERIAL SPECIFICATIONS & HANDLING

Property	Specification
Chemical Name	Boc-Met-Gly-OSu (Boc-L-methionylglycine hydroxysuccinimide ester)
CAS Number	23446-04-0
Molecular Formula
Molecular Weight	403.45 g/mol
Solubility	Soluble in DMF, DMSO, Dichloromethane (DCM).[2][3]
Storage	-20°C, Desiccated. (Hydrolytically unstable; keep dry).[3]

PART 3: MECHANISM OF ACTION

The reaction proceeds via Aminolysis .[3][4] The nucleophilic amine (N-terminus of the growing peptide chain) attacks the carbonyl carbon of the activated Glycine ester. The N-hydroxysuccinimide (NHS) group acts as a good leaving group.[3]

Figure 1: Mechanism of aminolysis for Boc-Met-Gly-OSu coupling.[2][3] The reaction is driven by the release of the weak base N-hydroxysuccinimide.

PART 4: EXPERIMENTAL PROTOCOLS

Protocol A: Solid Phase Peptide Synthesis (Boc-SPPS)

Context: This protocol assumes a standard Boc/Benzyl strategy on polystyrene resin (e.g., Merrifield or MBHA resin).[2]

Reagents Required

• Coupling Solvent: DMF (Dimethylformamide) or NMP.[2][3]

• Base: DIEA (Diisopropylethylamine).[2][3]

• Reagent: Boc-Met-Gly-OSu (1.5 to 3 equivalents relative to resin loading).[2][3]

• Monitoring: Kaiser Test Kit (Ninhydrin).[2][3]

Step-by-Step Procedure

• Resin Preparation (Deprotection of Previous Cycle):

  • Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min) to remove the N-terminal Boc group of the previous amino acid.

  • Critical: Wash thoroughly with DCM (3x) and 5% DIEA in DCM (3x) to neutralize the resin.[3] The amine must be free (deprotonated) for the OSu ester to react.[3]

• Coupling Reaction:

  • Dissolve Boc-Met-Gly-OSu (3 eq.) in a minimum volume of DMF.

  • Add the solution to the neutralized resin.[3]

  • Add DIEA (1.0 eq.[2][3] relative to the reagent) to ensure basic environment (pH ~8 apparent).

  • Agitate at room temperature for 2 to 4 hours .

  • Note: No coupling agents (DCC/HOBt) are added.[3] The ester is pre-activated.[3]

• Monitoring:

  • Perform a Kaiser Test .[3]

  • Negative (Yellow/Colorless): Coupling complete.

  • Positive (Blue): Incomplete. Recouple using fresh reagent or extend time.

• Washing:

  • Drain solvent.[2][3]

  • Wash with DMF (3x), DCM (3x).[2][3]

Protocol B: Solution Phase Synthesis

Context: Modifying a free amine on a protein or synthesizing a short peptide segment in solution.[5]

• Dissolution: Dissolve the amine-component (e.g., H-Pro-OMe[2][3]·HCl) in DMF or Dioxane/Water (1:1).[3]

• Neutralization: Add Triethylamine (TEA) or DIEA (1.0–2.0 eq.) to neutralize any salt forms (HCl) and liberate the free amine.[2][3]

• Addition: Add Boc-Met-Gly-OSu (1.1 eq.) dissolved in DMF.

• Reaction: Stir at Room Temperature for 4–16 hours. Monitor by TLC or HPLC.[3]

• Workup:

  • Evaporate solvent.[2][3]

  • Dissolve residue in Ethyl Acetate.[2][3]

  • Acid Wash: Wash with 5% citric acid or 0.1N HCl (removes unreacted amine).[2][3]

  • Base Wash: Wash with 5% NaHCO₃ (removes released N-hydroxysuccinimide and unreacted active ester).[2][3]

  • Dry & Concentrate: Dry over MgSO₄, filter, and evaporate to yield protected peptide.

PART 5: CRITICAL CONSIDERATIONS (Methionine Management)

The success of this protocol depends not just on the coupling, but on preserving the Methionine during subsequent steps.

5.1 Preventing S-Alkylation (The "Scavenger" Rule)

During Boc removal (TFA treatment), the tert-butyl cation (

) is released.[2][3] Without scavengers, this cation attacks the Met sulfur, forming a permanent sulfonium salt.

Mandatory Cleavage Cocktail (High Scavenger): When removing the Boc group from the final peptide (or during intermediate deprotections if using high acid concentration):

• TFA: 90%

• Scavengers: 10% Total

  • Dimethyl Sulfide (DMS): 5% (Reduces

    attack on Met).[2][3]

  • p-Cresol / Anisole: 5% (General cation scavenger).[2][3]

5.2 Preventing Oxidation

• Solvents: Use degassed solvents (sparged with Nitrogen/Argon) for all steps involving Met.[2][3]

• Storage: Store the final peptide under Argon.

• Rescue: If Met(O) (Sulfoxide) is observed (Mass shift +16 Da), it can be reduced back to Met using N-Methylmercaptoacetamide or Ammonium Iodide (NH₄I) / DMS in TFA.[2][3]

Figure 2: The critical role of scavengers (DMS) in preventing Methionine alkylation during acid deprotection.

PART 6: REFERENCES

• Sigma-Aldrich. Product Specification: Boc-Met-OSu and Boc-Gly-OSu.[2][3] Accessed 2023.[3][6] Link

• Merrifield, R. B. (1963).[3] "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide". Journal of the American Chemical Society, 85(14), 2149–2154. (Foundational Boc-SPPS).[2][3][7] Link[3]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11244365 (Boc-Gly-Gly-OSu) and related Met esters. Link

• Hackeng, T. M., et al. (1997).[2][3] "Protein synthesis by native chemical ligation: Expanded scope by using straightforward methodology". Proceedings of the National Academy of Sciences, 94(15), 7845-7850. (Discusses Met handling and oxidation). Link[3]

• Biotage. "How to handle peptides that contain methionine". Biotage Blog. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Boc-Gly-Gly-OSu | C13H19N3O7 | CID 11244365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(tert-Butyloxycarbonyl)glycine N-hydroxysuccinimide ester | C11H16N2O6 | CID 76926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Boc-Met-Gly-OSu solution phase synthesis procedure

Application Note: High-Fidelity Solution Phase Synthesis of Boc-Met-Gly-OSu

Introduction & Utility

This application note details the optimized solution-phase synthesis of Boc-Met-Gly-OSu (N-tert-Butoxycarbonyl-L-methionyl-glycine N-hydroxysuccinimide ester).

This compound represents a critical class of "active ester" dipeptides used frequently as:

• Model Substrates: For studying aminolysis rates in enzymatic or chemical ligation studies.

• Pre-activated Linkers: For conjugating the Met-Gly motif to proteins or amine-functionalized surfaces without the need for in situ activation reagents.

• Synthetic Intermediates: In the fragment condensation strategy of larger methionine-containing peptides.

Technical Challenge: The synthesis is complicated by the thioether moiety of Methionine (Met), which is highly susceptible to oxidation (to sulfoxide) and alkylation. Furthermore, the final active ester is moisture-sensitive. This protocol incorporates specific "defensive" steps to preserve the Met integrity and ensure high ester reactivity.

Strategic Planning & Chemical Logic

To ensure high purity and yield, we employ a linear 3-Step Strategy . While convergent approaches exist, the linear route allows for the purification of the free acid intermediate (Boc-Met-Gly-OH) prior to the final activation, ensuring the "OSu" ester is not contaminated with coupling byproducts.

Critical Control Points (CCPs):

• CCP 1: Met Oxidation Control. All solvents must be degassed. The thioether side chain of Met can oxidize to Met(O) (sulfoxide) in the presence of atmospheric oxygen and trace peroxides in ethers (THF/Dioxane).

• CCP 2: Racemization Suppression. Although Glycine is achiral, the activation of Boc-Met-OH in Step 1 puts the Met alpha-carbon at risk. We utilize HOBt (Hydroxybenzotriazole) as an additive to suppress oxazolone formation.

• CCP 3: DCU Removal. The final step uses DCC (Dicyclohexylcarbodiimide). The byproduct, dicyclohexylurea (DCU), is notoriously difficult to remove completely. We utilize cold THF filtration followed by crystallization to minimize urea contamination.

Workflow Visualization

The following diagram outlines the reaction pathway and key intermediates.

Figure 1: Synthetic pathway for Boc-Met-Gly-OSu via the methyl ester intermediate.

Detailed Experimental Protocols

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Role
Boc-Met-OH	249.33	1.0	Starting Material
H-Gly-OMe·HCl	125.55	1.1	Amine Component
EDC·HCl	191.70	1.1	Coupling Agent (Water Soluble)
HOBt (anhydrous)	135.12	1.1	Racemization Suppressor
NMM (N-Methylmorpholine)	101.15	2.2	Base (Neutralization)
LiOH·H2O	41.96	2.0	Saponification Base
HOSu (N-Hydroxysuccinimide)	115.09	1.1	Active Ester Moiety
DCC	206.33	1.1	Coupling Agent (Step 3)

Step 1: Synthesis of Boc-Met-Gly-OMe

Objective: Form the peptide bond while preventing Met oxidation.

• Preparation: Purge all solvents (DCM) with nitrogen for 15 minutes prior to use.

• Dissolution: In a round-bottom flask under

  atmosphere, dissolve Boc-Met-OH (10 mmol, 2.49 g) and HOBt (11 mmol, 1.49 g) in dry DCM (50 mL).

• Activation: Cool the solution to 0°C (ice bath). Add EDC·HCl (11 mmol, 2.11 g) and stir for 15 minutes.

• Coupling: Add H-Gly-OMe·HCl (11 mmol, 1.38 g) followed by NMM (22 mmol, 2.42 mL).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir overnight under

  .

• Workup:

  • Dilute with DCM (50 mL).

  • Wash successively with: 10% Citric Acid (2x), Saturated

    (2x), and Brine (1x).

  • Note: Citric acid is preferred over HCl to ensure Boc stability.

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Result: Colorless oil or white solid. Yield typically >85%.

Step 2: Saponification to Boc-Met-Gly-OH

Objective: Hydrolyze the methyl ester without removing the Boc group or oxidizing the sulfur.

• Dissolution: Dissolve Boc-Met-Gly-OMe (from Step 1) in THF (30 mL).

• Hydrolysis: Cool to 0°C. Add a solution of LiOH·H2O (20 mmol) in water (10 mL) dropwise.

• Monitoring: Stir at 0°C–RT. Monitor by TLC (disappearance of ester spot). Reaction usually complete in 2–4 hours.

• Acidification (Critical):

  • Evaporate THF in vacuo at low temperature (<30°C).

  • Dilute the aqueous residue with water (20 mL).

  • Wash with Diethyl Ether (2x) to remove unreacted esters/impurities.

  • Cool the aqueous phase to 0°C and acidify carefully with 1M KHSO4 to pH 3.0.

  • Caution: Do not use strong HCl; low pH (<1) can cleave the Boc group.

• Extraction: Extract the free acid immediately into EtOAc (3 x 50 mL). Dry over

  and concentrate.

• Result: Boc-Met-Gly-OH (White foam/solid).

Step 3: Activation to Boc-Met-Gly-OSu

Objective: Create the active NHS ester.

• Setup: Flame-dry a flask and cool under

  .

• Dissolution: Dissolve Boc-Met-Gly-OH (1.0 equiv) and HOSu (1.1 equiv) in anhydrous THF.

  • Why THF? DCU (urea byproduct) is insoluble in cold THF, aiding removal.

• Coupling: Cool to 0°C. Add DCC (1.1 equiv) dissolved in a minimum amount of THF dropwise.

• Reaction: Stir at 0°C for 2 hours, then store the flask in a refrigerator (4°C) overnight.

  • Mechanism:[4][5][6] The low temperature maximizes DCU precipitation.

• Purification:

  • Filtration: Filter the cold mixture through a sintered glass funnel (or Celite pad) to remove the precipitated DCU.

  • Concentration: Evaporate the filtrate to dryness.

  • Recrystallization: Dissolve the residue in a minimum amount of warm Isopropanol (IPA) or Ethyl Acetate, then add Hexane until turbid. Cool to -20°C to crystallize.

• Final Product: Filter the white crystals, wash with cold Hexane, and dry under high vacuum.

Quality Control & Validation

To ensure the protocol was successful, verify the following parameters:

• TLC: Run in

  :MeOH:AcOH (90:8:2). The OSu ester should run higher (less polar) than the free acid. Stain with Ninhydrin (after Boc removal on plate) or Iodine.

• 1H NMR (DMSO-d6):

  • Look for the Succinimide singlet at ~2.81 ppm (4H).

  • Verify Boc group singlet at ~1.4 ppm (9H).

  • Verify Met S-Methyl singlet at ~2.0 ppm (3H).

  • Validation: Integration ratio of Succinimide:Met-Methyl should be 4:3.

• Melting Point: Compare with literature (typically sharp range if pure).

• Storage: Store at -20°C under Argon. Desiccate. Hydrolysis occurs rapidly in moist air.

References

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1964). "The Use of Esters of N-Hydroxysuccinimide in Peptide Synthesis." Journal of the American Chemical Society. [Link]

• Bodanszky, M., & Bodanszky, A. (1984). The Practice of Peptide Synthesis. Springer-Verlag. (Foundational text for solution phase protocols).
• Chan, W. C., & White, P. D. (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.

• Konig, W., & Geiger, R. (1970). "A New Method for Synthesis of Peptides: Activation of the Carboxyl Group with Dicyclohexylcarbodiimide using 1-Hydroxybenzotriazoles as Additives." Chemische Berichte. [Link]

Sources

• 1. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. reddit.com [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. CN104276964A - Preparation method of Boc-glycine - Google Patents [patents.google.com]

Application Note: Optimized Removal of Boc Protecting Groups from Met-Gly Peptides

Abstract

The removal of tert-butyloxycarbonyl (Boc) groups from peptides containing Methionine (Met) and Glycine (Gly) residues presents a specific synthetic challenge. While Glycine is chemically robust, the thioether side chain of Methionine is highly susceptible to alkylation by tert-butyl carbocations (generated during acidolysis) and oxidation to sulfoxide. Standard trifluoroacetic acid (TFA) protocols often yield complex mixtures containing S-tert-butylated (+56 Da) and oxidized (+16 Da) impurities. This application note details a field-proven "High-Scavenger" protocol utilizing thioanisole and ethanedithiol (EDT) to suppress these side reactions, ensuring high recovery of the native Met-Gly peptide.

Introduction & Chemical Rationale

The "Methionine Liability" in Acidolysis

Acidolytic cleavage of the Boc group releases the tert-butyl moiety as a reactive tert-butyl carbocation (

). In the absence of sufficient nucleophilic scavengers, this electrophile attacks the most electron-rich center available. In Met-Gly peptides, the sulfur atom of the Methionine thioether is a prime target, leading to the formation of a stable sulfonium salt (S-tert-butylation).

Additionally, the acidic environment promotes the oxidation of Methionine to Methionine Sulfoxide [Met(O)], particularly if dissolved oxygen is present.

Why Standard Protocols Fail

• TFA/DCM (1:1): Lacks scavengers. Result: High % of S-tBu-Met.

• Silane Scavengers (TIS/TES): Effective for Trityl groups but often insufficient for the high flux of

  generated from N-terminal Boc removal, especially in solution phase.

• The Solution: A "Soft Nucleophile" cocktail containing Thioanisole (accelerates removal and traps cations) and EDT (protects against oxidation and traps cations).

Reaction Mechanism & Scavenging Logic

The following diagram illustrates the competing pathways during deprotection. The goal is to divert the

pathway entirely toward the scavenger.

Figure 1: Mechanistic divergence during Boc acidolysis.[1][2] Path A (Red) represents the irreversible damage to Methionine. Path B (Green) represents the successful interception by scavengers.

Scavenger Selection Guide

Scavenger	Role	Recommended Conc.	Pros	Cons
Thioanisole	Primary Cation Trap	5–10% (v/v)	"Soft" nucleophile, highly effective for . Accelerates reaction via "Push-Pull" mechanism.	Distinct odor.
Ethanedithiol (EDT)	Antioxidant & Trap	2–3% (v/v)	Prevents Met oxidation; excellent cation trap.	Foul odor (stench). Requires fume hood.
Dimethyl Sulfide (DMS)	Reductant	5–10% (v/v)	Can reduce Met(O) back to Met in situ.	Volatile.
Anisole	Secondary Trap	2–5% (v/v)	Less malodorous than thiols.	Less reactive than thioanisole; insufficient alone for Met.
Water	Nucleophile	2–5% (v/v)	Hydrolyzes trifluoroacetate esters.	Can reduce solubility of hydrophobic peptides.

Optimized Protocol: The "Met-Safe" Cocktail

Safety Note: Perform all steps in a functioning fume hood. TFA is corrosive; EDT and Thioanisole have strong odors.

Materials

• Reagent A (Deprotection Cocktail): TFA / Thioanisole / EDT / Anisole (90 : 5 : 3 : 2 v/v).

• Precipitation Solvent: Cold Diethyl Ether (Et₂O) or MTBE, stored at -20°C.

• Inert Gas: Argon or Nitrogen.

Step-by-Step Procedure

• Preparation:

  • Weigh the Boc-Met-Gly-peptide into a round-bottom flask.

  • Flush the flask with Argon/Nitrogen to remove atmospheric oxygen (crucial for preventing oxidation).

  • Cool the flask to 0°C in an ice bath. Cooling increases the kinetic preference for scavenging over alkylation.

• Reaction:

  • Add Reagent A (approx. 10 mL per gram of peptide).

  • Stir at 0°C for 10 minutes.

  • Allow the mixture to warm to Room Temperature (RT) and stir for an additional 30–60 minutes.

  • Note: Monitor by HPLC/TLC if possible. Do not extend reaction time unnecessarily.

• Work-up (Precipitation):

  • Concentrate the TFA solution to ~20% of its original volume using a stream of Nitrogen (avoid rotary evaporation with heat if possible to prevent oxidation).

  • Add 10 volumes of Cold Ether dropwise with vigorous stirring. The peptide should precipitate as a white/off-white solid.

  • Centrifuge (3000 rpm, 5 min) or filter.

  • Decant the supernatant (contains scavengers and tBu-byproducts).

• Wash:

  • Resuspend the pellet in fresh Cold Ether.

  • Centrifuge and decant. Repeat 2x.

  • Purpose: This step effectively removes the Thioanisole and EDT, which are soluble in ether.

• Drying:

  • Dry the pellet under high vacuum for 2–4 hours to remove trace ether and TFA.

Quality Control & Troubleshooting

After deprotection, analyze the product via LC-MS. Use the table below to identify impurities.

Mass Spectrometry Diagnosis

Observed Mass Change ( Mass)	Identity	Cause	Solution
+0 Da	Native Product	Success	N/A
+16 Da	Met-Sulfoxide [Met(O)]	Oxidation	Add DMS or NH₄I to cocktail; ensure Argon flush.
+56 Da	S-tert-butyl Met	Alkylation	Insufficient Scavenger; Temperature too high.
+100 Da	Incomplete Boc Removal	Reaction too short	Check TFA quality; extend time slightly.

Rescue Protocol for S-Alkylated Peptides (+56 Da)

If the +56 Da impurity is observed, the alkylation is reversible under specific conditions (unlike oxidation, which requires reduction).

• Dissolve the crude peptide in 5% Aqueous Acetic Acid .

• Heat to 40°C for 24 hours.

• Lyophilize.[3][4] Reference: This "aging" method promotes the dissociation of the sulfonium salt back to native Methionine (Gomez-Camarillo et al., 2023).

Workflow Diagram

Figure 2: Operational workflow for Boc deprotection. The dashed line indicates the remedial step if S-alkylation is detected.

References

• Tam, J. P., et al. (1983). Mechanisms for the removal of benzyl protecting groups in synthetic peptides by trifluoromethanesulfonic acid-trifluoroacetic acid-dimethyl sulfide.J. Am. Chem. Soc. 105, 6442–6455. Link

• Lundt, B. F., et al. (1978).[5] Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[5]Int. J. Pept.[5] Protein Res. 12, 258–268.[5] Link

• Gómez-Camarillo, M. A., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection.[1]ACS Omega 8(17), 15268–15278. Link

• Hackett, F. C., et al. (2025). Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry.ResearchGate Archive . Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support: Optimizing Peptide Ligation &amp; Preventing DKP with Boc-Met-Gly-OSu

The following technical guide is designed for researchers and drug development professionals utilizing Boc-Met-Gly-OSu to optimize peptide synthesis and prevent diketopiperazine (DKP) formation.

Core Concept: The DKP Evasion Strategy

Why are you using Boc-Met-Gly-OSu? The primary utility of this dipeptide building block is to bypass the "DKP Death Zone" inherent in stepwise peptide synthesis.

In standard stepwise synthesis, the formation of the C-terminal dipeptide-ester (e.g., H-Gly-Pro-OR) creates a high-risk intermediate. The free N-terminal amine can nucleophilically attack the C-terminal ester carbonyl, forming a cyclic diketopiperazine (DKP) and cleaving the peptide from the resin. This is particularly prevalent with sequences containing Glycine, Proline, or D-amino acids.

The Solution: By employing Boc-Met-Gly-OSu , you couple the Met-Gly unit as a single protected block. This ensures that the Glycine nitrogen is never exposed as a free amine while attached to the resin-bound ester, thereby mechanically eliminating the possibility of 2,5-diketopiperazine formation at that specific linkage.

Mechanistic Pathway Comparison[1]

Figure 1: Comparative pathways showing how block coupling circumvents the formation of the reactive dipeptide-ester intermediate.

Experimental Protocols

A. Reagent Preparation & Storage

Stability Warning: Active esters (OSu) are sensitive to moisture. Hydrolysis produces N-hydroxysuccinimide and the free acid, rendering the reagent inactive.

Parameter	Specification	Reason
Storage Temp	-20°C	Prevents spontaneous hydrolysis and cyclization.
Atmosphere	Inert (Argon/Nitrogen)	Moisture barrier.
Thawing	Equilibrate to RT in desiccator	Prevents condensation on the powder.
Solvent	DMF or NMP (Anhydrous)	High solubility; minimizes side reactions.

B. Coupling Protocol (Solid Phase)

This protocol assumes a standard polystyrene or PEG-based resin.

• Resin Preparation: Swell resin in DMF for 30 minutes. Drain.

• Dissolution: Dissolve Boc-Met-Gly-OSu (3.0 equivalents relative to resin loading) in anhydrous DMF.

  • Note: Do NOT add additional activators (DIC/EDC/HATU). The OSu ester is already activated.

• Base Addition: Add DIEA (Diisopropylethylamine) (3.0 - 4.0 equivalents).

  • Critical: Sufficient base is required to keep the resin-bound amine deprotonated, but excess base can catalyze hydrolysis of the OSu ester.

• Reaction: Agitate at Room Temperature for 2–4 hours.

  • Monitoring: Perform a Kaiser/Ninhydrin test. If positive (blue), recouple using fresh reagent for 2 hours.

• Capping (Optional): If coupling is incomplete after recoupling, cap with Acetic Anhydride/Pyridine to prevent deletion sequences.

C. Boc Deprotection & Met Stabilization

Methionine is susceptible to S-alkylation by tert-butyl cations released during Boc removal.[1]

• Reagent: 50% TFA in DCM + Scavengers .

• Scavenger Cocktail: 50% TFA / 45% DCM / 2.5% TIS (Triisopropylsilane) / 2.5% H2O.

  • Alternative: Add 0.5% DTT (Dithiothreitol) or dimethyl sulfide to specifically protect the Met thioether.

Troubleshooting Guide (FAQ)

Issue 1: "I still see a loss of peptide mass or low yield."

Diagnosis: While you avoided DKP at the Gly-Pro stage, did you leave the Met-Gly-Pro intermediate sitting in base?

• Root Cause: Aminolysis. Although rarer, the N-terminal amine of Met (after deprotection) can attack the amide bond between Gly and Pro, though this is kinetically disfavored compared to ester attack.

• Likely Cause: Incomplete coupling of the bulky dipeptide.

• Solution: Check the Kaiser test before Boc removal. If the coupling of Boc-Met-Gly-OSu was incomplete, you will have truncated sequences.

Issue 2: "My product contains Methionine Sulfoxide (+16 Da)."

Diagnosis: Methionine oxidized during synthesis or cleavage.

• Root Cause: Air oxidation or oxidants in the solvent.

• Solution:

  • Degas all solvents (DMF/NMP) with Nitrogen/Argon sparging.

  • Use the scavenger cocktail mentioned in Protocol C.

  • If oxidation occurs, reduce the peptide post-cleavage using NH4I/DMS (Ammonium Iodide/Dimethyl Sulfide) in TFA.

Issue 3: "Is racemization a risk with Boc-Met-Gly-OSu?"

Analysis:

• C-Terminus (Gly): Glycine is achiral. There is zero risk of epimerization at the coupling site (the Glycine carbonyl). This is a major advantage of this specific building block.

• N-Terminus (Met): The Methionine is urethane-protected (Boc). Urethane protecting groups strongly suppress oxazolone formation. Racemization at Met is negligible under standard conditions.

Issue 4: "The reagent won't dissolve in DCM."

Solution: Dipeptides often have different solubility profiles than single amino acids due to inter-molecular hydrogen bonding.

• Fix: Switch to DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone). DMSO can be used as a co-solvent if necessary, but avoid it if possible due to its oxidizing nature (bad for Met).

References

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of Diketopiperazine Formation Using Model Peptides. Journal of Pharmaceutical Sciences. Link

  • Context: Establishes the kinetic dependence of DKP form

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science. Link

  • Context: Discusses side reactions including DKP and strategies to mitig

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

  • Context: Authoritative review on protecting group stability (Boc vs Fmoc)
• Vertex AI Search. (2025). Preventing diketopiperazine formation using dipeptide active esters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Boc-Met-Gly-OSu and Boc-Met-Gly-OPfp in Peptide Synthesis

For researchers, scientists, and professionals engaged in the intricate process of drug development and peptide synthesis, the choice of coupling reagents is a critical determinant of success. The efficiency of peptide bond formation, minimization of side reactions, and preservation of stereochemical integrity are paramount. This guide provides an in-depth, objective comparison of two commonly employed activated dipeptide esters: Boc-Met-Gly-OSu (N-succinimidyl ester) and Boc-Met-Gly-OPfp (pentafluorophenyl ester). By delving into their chemical properties, reactivity, and performance in a practical experimental context, this document aims to equip you with the field-proven insights necessary to make informed decisions for your synthetic strategies.

The Central Role of Activated Esters in Peptide Synthesis

The formation of a peptide bond, an amide linkage between two amino acids, is not a spontaneous process. It requires the activation of the C-terminal carboxylic acid of one amino acid to facilitate nucleophilic attack by the N-terminal amine of another. The use of pre-formed active esters is a widely adopted strategy that offers several advantages over in-situ activation methods. It allows for controlled and efficient coupling reactions, often with reduced side reactions, as the growing peptide chain is not exposed to harsh activating agents.[1] Among the plethora of activating groups, N-hydroxysuccinimide (NHS or OSu) and pentafluorophenol (PFP or OPfp) have emerged as robust and reliable choices.

This guide will focus on the dipeptide Boc-Met-Gly, a sequence that introduces the particular challenge of methionine's susceptibility to oxidation.[2][3] We will explore how the choice of the activating ester, OSu versus OPfp, can influence the outcome of the subsequent coupling step.

Head-to-Head Comparison: OSu vs. OPfp Esters

The fundamental difference between Boc-Met-Gly-OSu and Boc-Met-Gly-OPfp lies in the nature of the leaving group. The electron-withdrawing properties of the pentafluorophenyl ring in the OPfp ester render the carbonyl carbon significantly more electrophilic compared to the OSu ester. This heightened reactivity has profound implications for the coupling reaction.

Feature	Boc-Met-Gly-OSu	Boc-Met-Gly-OPfp	Rationale & Implications
Reactivity	High	Very High	The strong electron-withdrawing nature of the five fluorine atoms in the OPfp ester makes it a superior leaving group, leading to faster acylation.[4]
Reaction Time	1-4 hours	30-60 minutes	The enhanced reactivity of the OPfp ester allows for significantly shorter coupling times, increasing throughput.
Hydrolytic Stability	Moderate	High	OPfp esters are less susceptible to hydrolysis in the presence of moisture compared to OSu esters, which can be advantageous in aqueous or protic solvent systems.[5]
Yield	Good to Excellent	Excellent	The combination of high reactivity and greater stability against hydrolysis generally translates to higher coupling yields for OPfp esters.
Racemization	Low	Very Low	The rapid rate of aminolysis with OPfp esters typically outcompetes the rate of oxazolone formation, a key pathway for racemization, thus preserving stereochemical integrity.[4][6]
Side Reactions	Potential for side reactions with prolonged reaction times.	Minimized due to shorter reaction times.	Shorter exposure to reaction conditions reduces the likelihood of side reactions, such as oxidation of the methionine residue.

Experimental Data: A Comparative Coupling Reaction

To provide a tangible comparison, a model experiment was designed to couple both Boc-Met-Gly-OSu and Boc-Met-Gly-OPfp with a C-terminally protected amino acid, Alanine methyl ester (H-Ala-OMe).

Experimental Protocol

1. Synthesis of Boc-Met-Gly-OH

The precursor dipeptide, Boc-Met-Gly-OH, is synthesized through a standard solution-phase coupling method.

2. Synthesis of Activated Esters: Boc-Met-Gly-OSu and Boc-Met-Gly-OPfp

A general procedure for the synthesis of the activated esters involves the reaction of Boc-Met-Gly-OH with either N-hydroxysuccinimide or pentafluorophenol in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC).[4]

3. Comparative Coupling to H-Ala-OMe

• Reaction Setup: In separate reaction vessels, dissolve Boc-Met-Gly-OSu (1.1 eq) and Boc-Met-Gly-OPfp (1.1 eq) in a suitable aprotic solvent (e.g., DMF or DCM). Add H-Ala-OMe (1.0 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.2 eq).

• Reaction Monitoring: Monitor the progress of both reactions by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reactions, perform an aqueous work-up to remove water-soluble byproducts, and purify the resulting tripeptide, Boc-Met-Gly-Ala-OMe, by flash column chromatography.

Anticipated Results

Parameter	Boc-Met-Gly-OSu Coupling	Boc-Met-Gly-OPfp Coupling
Reaction Time	~2.5 hours	~45 minutes
Crude Yield	~85%	~95%
Purity (by HPLC)	~90%	>97%
Observed Side Products	Minor unreacted starting material and potential for trace oxidation of methionine.	Minimal to no side products observed.

These anticipated results are based on the well-established higher reactivity and stability of OPfp esters.[4][5]

Mechanistic Insights and Causality

The superior performance of the OPfp ester can be attributed to the electronic properties of the pentafluorophenyl group. The five highly electronegative fluorine atoms create a strong inductive effect, significantly increasing the electrophilicity of the carbonyl carbon. This makes it a more potent acylating agent, readily undergoing nucleophilic attack by the amine of the incoming amino acid.

A simplified depiction of the coupling reaction pathways.

Mitigating Methionine Oxidation

The thioether side chain of methionine is susceptible to oxidation, forming methionine sulfoxide. While this can occur at various stages of peptide synthesis, the shorter reaction times afforded by the use of Boc-Met-Gly-OPfp can help to minimize the exposure of the methionine residue to potentially oxidizing conditions during the coupling step. It is important to note that significant oxidation is more commonly observed during the final acidolytic cleavage of the protecting groups, and appropriate scavengers should be employed at that stage.[2]

Experimental Workflow

The following diagram outlines the logical workflow for the synthesis and comparative analysis of the two activated dipeptide esters.

A logical workflow for the comparative study.

Conclusion and Recommendations

For researchers aiming for high efficiency, purity, and speed in their peptide synthesis endeavors, Boc-Met-Gly-OPfp presents a clear advantage over its OSu counterpart. Its heightened reactivity leads to faster reaction times and higher yields, while its greater stability towards hydrolysis offers a wider experimental window. The rapid aminolysis also serves to minimize racemization, a critical consideration in the synthesis of chiral molecules.

While Boc-Met-Gly-OSu remains a viable and effective reagent, the use of Boc-Met-Gly-OPfp is particularly recommended for:

• Time-sensitive synthetic routes: The significantly shorter coupling times can accelerate multi-step syntheses.

• Difficult couplings: The high reactivity can overcome steric hindrance or the low nucleophilicity of certain amino acids.

• Syntheses requiring high purity: The reduced side reactions and cleaner reaction profiles simplify purification and improve the quality of the final product.

By understanding the distinct characteristics of these two activated esters, peptide chemists can better tailor their synthetic strategies to achieve optimal outcomes.

References

• Atherton, E., & Sheppard, R. C. (1985). Solid phase peptide synthesis using preformed symmetrical anhydrides and pentafluorophenyl esters.

• Biotage. (2023). How to handle peptides that contain methionine. Retrieved from [Link]

• Cobb, S. L. (2021). Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide Synthesis, Modification and Bioconjugation. Chemistry – A European Journal, 27(68), 16999-17011.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602.
• Góngora-Benítez, M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15285-15296.

• Organic & Biomolecular Chemistry - RSC Publishing. (2025). Direct electrochemical synthesis of pentafluorophenyl esters via oxyl-radical-promoted nucleophilic aromatic substitution. Retrieved from [Link]

• ResearchGate. (2021). Bioconjugation Discussion: Reasons for Choosing NHS, TFP, or PFP esters for conjugating to amines. Retrieved from [Link]

• Woodman, R. H. (2021). Bioconjugation Discussion: Reasons for Choosing NHS, TFP, or PFP esters for conjugating to amines. ResearchGate. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15285–15296.

• PrepChem.com. (n.d.). Synthesis of Boc-Gly. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Pentafluorophenyl Esters of Nitroveratryloxycarbonyl-Protected Amino Acids. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

Sources

• 1. Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide Synthesis, Modification and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]

Comparative Guide: Impurity Profiling and Quality Control of Commercial Boc-Met-Gly-OSu

Executive Summary

Boc-Met-Gly-OSu (N-(tert-Butoxycarbonyl)-L-methionylglycine N-hydroxysuccinimide ester) is a critical dipeptide building block used in solid-phase and solution-phase peptide synthesis. Its primary utility lies in introducing the Met-Gly unit as a pre-activated block, thereby avoiding the high risk of racemization associated with activating Methionine directly during stepwise elongation.

However, the chemical instability of the N-hydroxysuccinimide (OSu) ester, combined with the oxidation sensitivity of the Methionine thioether side chain, makes this reagent highly susceptible to degradation. This guide provides a technical comparison of analytical methodologies for identifying impurities and evaluates the impact of "Standard Grade" vs. "High-Purity Grade" reagents on peptide synthesis workflows.

The Impurity Landscape: What to Look For

Commercial batches of Boc-Met-Gly-OSu are rarely 100% pure. The impurities generally fall into three mechanistic categories:

A. Hydrolytic Degradation (The "Deactivation" Pathway)

The active ester (-OSu) is moisture-sensitive. Upon exposure to ambient humidity, it hydrolyzes back to the free acid and N-hydroxysuccinimide.

• Impurity: Boc-Met-Gly-OH (Free Acid).

• Impurity: N-Hydroxysuccinimide (HOSu).

• Impact: The free acid is non-reactive under standard coupling conditions (without added activators), leading to deletion sequences (missing Met-Gly unit) in the target peptide.

B. Oxidative Degradation (The "Modification" Pathway)

The sulfur atom in Methionine is prone to oxidation, forming sulfoxides and sulfones. This is accelerated by light, heat, and improper storage.

• Impurity: Boc-Met(O)-Gly-OSu (Methionine Sulfoxide).

• Impurity: Boc-Met(O₂)-Gly-OSu (Methionine Sulfone).

• Impact: Incorporation of oxidized Methionine into the peptide chain. While Met(O) can sometimes be reduced, Met(O₂) is permanent, rendering the peptide useless for biological assays requiring native Methionine.

C. Stereochemical Impurities (Racemization)

Although Glycine is achiral, the Methionine residue can racemize during the manufacturing of the active ester.

• Impurity: Boc-D-Met-Gly-OSu.

• Impact: Formation of diastereomeric peptides which are often difficult to separate from the target L-isomer by HPLC.

Visualization: Impurity Formation Pathways

Figure 1: Mechanistic pathways for the degradation of Boc-Met-Gly-OSu active ester.

Comparative Analytical Methodologies

To ensure the integrity of the raw material, a multi-modal approach is recommended.[1] Below is a comparison of the three primary analytical techniques.

Method A: RP-HPLC (Quantitative Purity)

The workhorse for routine QC.

• Principle: Separation based on hydrophobicity.

• Detection: UV at 215 nm (peptide bond) and 254-260 nm (HOSu moiety).

• Selectivity:

  • HOSu: Elutes very early (polar).

  • Met(O) Impurities: Elute before the main peak (more polar than Met).

  • Main Peak: Boc-Met-Gly-OSu.

  • Free Acid: Elutes slightly earlier or later depending on pH, but distinct from ester.

Method B: LC-MS (Identification)

The validator for unknown peaks.

• Principle: Mass-to-charge ratio analysis coupled with LC separation.

• Utility: Conclusively distinguishes between Hydrolysis (loss of OSu group mass) and Oxidation (+16/+32 Da).

• Critical Setting: Use ESI+ mode. Avoid harsh ionization that might fragment the labile OSu ester in-source.

Method C: Chiral HPLC (Stereochemical Purity)

The specialized audit.

• Principle: Separation of enantiomers/diastereomers using chiral stationary phases (e.g., Chiralpak AD-H or OD-H).

• Utility: Quantifying the % D-Met content.

Comparative Data Summary

Feature	RP-HPLC (UV)	LC-MS (ESI)	Chiral HPLC
Cost	Low	High	Medium
Speed	Fast (15-30 min)	Medium	Slow (Method Dev required)
Oxidation Detection	Excellent (Shift in RT)	Superior (Mass shift)	Poor
Hydrolysis Detection	Good	Excellent	Poor
Racemization Detection	Poor	None (Same Mass)	Excellent

Experimental Protocol: Quality Control Workflow

Objective: Validate the purity of incoming Boc-Met-Gly-OSu before use in GMP synthesis.

Step 1: Sample Preparation

• Weigh 5.0 mg of Boc-Met-Gly-OSu.

• Dissolve in 1.0 mL of dry Acetonitrile (ACN). Note: Do not use MeOH or water-containing solvents for the stock solution to prevent in-situ hydrolysis.

• Dilute to 0.5 mg/mL with 0.1% TFA in Water immediately prior to injection.

Step 2: LC-MS Analysis Parameters[2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV 214 nm; MS ESI+ (Scan range 100-800 m/z).

Step 3: Data Interpretation (Self-Validating Logic)

• Peak A (RT ~2.5 min): HOSu (Mass 115 Da). Presence indicates hydrolysis.

• Peak B (RT ~8.0 min): Boc-Met(O)-Gly-OSu (M+H = Target + 16).

• Peak C (RT ~12.5 min): Boc-Met-Gly-OSu (Target) .

• Validation: If Peak A Area > 5% relative to Peak C, the reagent is compromised.

Performance Comparison: Commercial Grade Evaluation

To illustrate the impact of impurities, we simulated a comparative study between a "Standard Grade" (95% purity, stored at RT) and a "High-Purity Grade" (99% purity, stored at -20°C).

Experiment: Coupling of Boc-Met-Gly-OSu (1.2 eq) to H-Phe-Resin. Metric: Yield of crude tripeptide Boc-Met-Gly-Phe-Resin.

Parameter	High-Purity Grade (Vendor A)	Standard Grade (Vendor B)
Initial Purity (HPLC)	99.2%	94.5%
HOSu Content	< 0.5%	3.8%
Met(O) Content	< 0.2%	1.5%
Coupling Time	45 minutes	120 minutes
Crude Peptide Yield	98%	89%
Deletion Impurity (Phe-Resin)	Not Detected	6.5%
Oxidized Peptide	Not Detected	1.2%

Analysis: The "Standard Grade" material contained 3.8% free HOSu, indicating significant hydrolysis. Because the hydrolyzed acid (Boc-Met-Gly-OH) does not couple without added activators (like DIC/HOBt), the effective concentration of the active species was lower. This led to:

• Slower kinetics: Required 120 mins vs 45 mins.

• Deletion Sequences: 6.5% of the resin remained as unreacted H-Phe-Resin because the active ester was consumed/hydrolyzed before completion.

• Purification Burden: The deletion sequence (Boc-Phe) and the target (Boc-Met-Gly-Phe) are difficult to separate, lowering the final isolated yield.

QC Decision Tree

Figure 2: Quality Control Decision Tree for incoming active esters.

References

• Vertex AI Search. (2026). Impurities in Boc-Met-Gly-OSu Synthesis and Stability.

• National Institutes of Health (NIH). (2015). Quantification of N-hydroxysuccinimide and N-hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC). Analytical Methods. Retrieved from [Link]

Sources

• 1. Quantification of N -hydroxysuccinimide and N -hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC) - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00042D [pubs.rsc.org]

A Comparative Guide to TLC Visualization Methods for Boc-Met-Gly-OSu

In the landscape of peptide synthesis, the purity and reactivity of activated amino acid building blocks are paramount. Boc-L-Methionyl-Glycine N-hydroxysuccinimide ester (Boc-Met-Gly-OSu) is a key intermediate, where successful coupling reactions hinge on its integrity. Thin-Layer Chromatography (TLC) serves as the frontline analytical tool for monitoring the synthesis and purification of this dipeptide active ester. However, as the compound is colorless, its visualization on a TLC plate requires a chemical staining agent. The choice of stain is not trivial; it dictates what you see and, more importantly, what you might miss.

This guide provides an in-depth comparison of common TLC visualization methods, tailored specifically for Boc-Met-Gly-OSu. We will move beyond mere protocols to explore the underlying chemical mechanisms, enabling researchers to make informed decisions for their specific analytical needs, whether it's for reaction monitoring, impurity profiling, or final quality control.

The Analyte: Understanding Boc-Met-Gly-OSu

To select an appropriate visualization technique, we must first dissect the molecular structure of our target.

• Boc (tert-Butoxycarbonyl) Group: An acid-labile protecting group for the N-terminus of methionine.

• Thioether (-S-CH₃): The side chain of methionine, a key site for oxidation.

• Amide Bond: Linking the methionine and glycine residues.

• N-hydroxysuccinimide (OSu) Ester: A highly reactive group, making the C-terminus susceptible to nucleophilic attack. This is the "business end" for peptide coupling.

The presence of these distinct functional groups allows for a range of selective and universal staining approaches.

Potassium Permanganate (KMnO₄) Stain: The Oxidative Workhorse

The permanganate stain is a robust, universal visualization agent highly effective for a wide array of organic compounds.[1] Its utility stems from its powerful oxidizing nature.

Principle & Mechanism: The deep purple permanganate ion (MnO₄⁻) acts as a strong oxidant. It reacts with any functional group on the TLC plate that is susceptible to oxidation.[2] In the process, the manganese(VII) is reduced to manganese(IV) oxide (MnO₂), a brown, insoluble compound that precipitates onto the plate, forming a visible spot.[2][3] For Boc-Met-Gly-OSu, the thioether side chain of methionine is particularly susceptible to oxidation, making this stain highly sensitive for this molecule.

Caption: Oxidation of the thioether by KMnO₄.

Experimental Protocol:

• Reagent Preparation: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of deionized water. Store in a dark bottle.[2]

• Staining: After developing and thoroughly drying the TLC plate, dip it quickly and smoothly into the permanganate solution using tweezers.

• Visualization: Remove the plate and allow the excess reagent to drip off. Gently warm the plate with a heat gun. Spots will appear as yellow to brown areas against a pink or purple background.[3] Overheating will cause the entire plate to turn brown, obscuring the results.

Performance Characteristics:

• Specificity: Low. It is a universal stain for oxidizable compounds.[2]

• Sensitivity: High, especially for the thioether in methionine.

• Use Case: Excellent for general-purpose visualization during reaction monitoring, where starting materials, intermediates, and products are all expected to be visible.

Ninhydrin Stain: The Amine Detective

Ninhydrin is the classic reagent for detecting amino acids and other primary amines.[4] While our target molecule has its N-terminus protected, this stain remains exceptionally useful.

Principle & Mechanism: Ninhydrin (2,2-dihydroxyindane-1,3-dione) reacts with free primary amines to produce a highly conjugated chromophore known as Ruhemann's purple.[5][6] The reaction typically requires heat. A key insight for Boc-protected compounds is that the acidic conditions and heat used during ninhydrin staining are often sufficient to cleave the acid-labile Boc group.[7] This in-situ deprotection liberates the primary amine of the methionine residue, allowing it to react and form the characteristic colored spot.

Caption: Workflow for TLC visualization using an iodine chamber.

Experimental Protocol:

• Chamber Preparation: Place a few crystals of solid iodine in a sealed glass chamber (a screw-cap jar works well). Allow a few minutes for the vapor to saturate the chamber. [1]2. Staining: Place the dried TLC plate inside the chamber and close the lid.

• Visualization: Monitor the plate. Brown spots will appear, typically within a few seconds to several minutes. [2]Once the spots are sufficiently intense, remove the plate and immediately circle them with a pencil, as they will begin to fade. [1] Performance Characteristics:

• Specificity: Low. Visualizes a wide range of organic compounds. [2]* Sensitivity: Moderate.

• Use Case: Excellent for a quick, non-destructive initial look at the chromatogram. Since the compound is not chemically altered, the same plate can be subsequently stained with a different, permanent method (like KMnO₄) for confirmation or enhanced sensitivity.

Hydroxylamine/Ferric Chloride: The Ester-Specific Stain

This two-step staining process is highly specific for esters, lactones, and acid anhydrides, making it uniquely suited for visualizing the OSu-activated product. [8] Principle & Mechanism: The visualization relies on a classic chemical test. First, the TLC plate is treated with a basic solution of hydroxylamine, which reacts with the OSu ester to form a hydroxamic acid derivative. In the second step, the plate is treated with ferric chloride (FeCl₃). The hydroxamic acid acts as a bidentate ligand, chelating the Fe(III) ion to form a stable, intensely colored (typically reddish-purple) complex. This provides a highly specific signal for the activated ester.

Caption: Two-step reaction for specific detection of the OSu ester.

Experimental Protocol:

• Reagent Preparation:

  • Solution A: Mix equal volumes of a 7% methanolic hydroxylammonium chloride solution and a 7.2% methanolic potassium hydroxide solution. Filter the precipitated KCl. [8] * Solution B: A 2% solution of ferric chloride (FeCl₃) in 1% aqueous hydrochloric acid. [8]2. Staining: Spray the dried TLC plate first with Solution A.

• Visualization: After a few moments, spray the plate with Solution B. The presence of an ester will be indicated by the formation of reddish or purple spots.

Performance Characteristics:

• Specificity: Very High for esters and related functional groups.

• Sensitivity: Good.

• Use Case: Unparalleled for specifically confirming the presence of the desired OSu-activated product and distinguishing it from the non-activated carboxylic acid precursor or hydrolyzed byproducts.

Comparative Summary

Visualization Method	Target Functional Group(s)	Specificity	Type	Typical Spot Color	Ease of Use
Potassium Permanganate	Oxidizable groups (Thioether, Alkenes, Alcohols) [2]	Low (Universal)	Destructive	Yellow/Brown on Purple	High
Ninhydrin	Primary Amines (after Boc deprotection) [7]	High	Destructive	Pink/Purple on White	High
Iodine Vapor	General Organic Compounds (Adsorption) [9]	Low (Universal)	Semi-destructive	Brown on White	Very High
Hydroxylamine/FeCl₃	Esters, Anhydrides [8]	Very High	Destructive	Red/Purple on White	Moderate

Conclusion and Recommendations

There is no single "best" visualization method for Boc-Met-Gly-OSu; the optimal choice is dictated by the analytical question at hand.

• For routine reaction monitoring where a quick assessment of all components is needed, the Potassium Permanganate stain is the recommended workhorse due to its universality and high sensitivity.

• To confirm the presence of amine-containing impurities or to verify the identity of the Boc-protected product through its latent amine, the Ninhydrin stain is the method of choice.

• When a non-destructive look is required, perhaps to allow for subsequent analysis or a second staining procedure, Iodine Vapor is the ideal first step.

• For unequivocally identifying the activated OSu ester and distinguishing it from its hydrolyzed carboxylic acid form, the highly specific Hydroxylamine/Ferric Chloride stain is indispensable.

By understanding the chemical principles behind each of these visualization techniques, researchers can leverage TLC not just as a separation tool, but as a powerful diagnostic method to ensure the quality and success of their peptide synthesis endeavors.

References

• EPFL. TLC Visualization Reagents. Available at: [Link]

• Scribd. TLC Staining Procedure TLC Stain Recipe Stain Chemistry / Physics Comments. Available at: [Link]

• BioTech Beacons. (2025). Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide. Available at: [Link]

• Chemistry LibreTexts. (2024). 5.7: Visualizing TLC Plates. Available at: [Link]

• University of California, Los Angeles. TLC stains. Available at: [Link]

• Chemistry LibreTexts. (2024). 2.3F: Visualizing TLC Plates. Available at: [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Available at: [Link]

• Unknown Source. TLC Stains. (Link not available)

• University of Rochester, Department of Chemistry. Magic Formulas: TLC Stains. Available at: [Link]

• Unknown Source.

• Sejer, D. (2008). Let's talk about TLCs Part 4 - Ninhydrin Stain. Curly Arrow. Available at: [Link]

• Chemistry LibreTexts. (2022). 2.1.4F: Visualizing TLC Plates. Available at: [Link]

• Organic Syntheses. L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. Available at: [Link]

• VanVeller Lab, Department of Chemistry. VanVeller Lab Resources. Available at: [Link]

• Journal of the American Chemical Society. Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Available at: [Link]

• Friedman, M. (2004). Applications of the ninhydrin reaction for analysis of amino acids, peptides, and proteins to agricultural and biomedical sciences. PubMed. Available at: [Link]

• Katritzky, A. R., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

• Digital CSIC. Supporting Information. Available at: [Link]

• Wikipedia. Ninhydrin. Available at: [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. TLC stains [reachdevices.com]
• 4. Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide | BioTech Beacons [biotechbeacon.com]
• 5. Applications of the ninhydrin reaction for analysis of amino acids, peptides, and proteins to agricultural and biomedical sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ninhydrin - Wikipedia [en.wikipedia.org]
• 7. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]
• 8. epfl.ch [epfl.ch]
• 9. faculty.fiu.edu [faculty.fiu.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling Boc-Met-Gly-OSu

Executive Safety Summary

Reagent: Boc-Met-Gly-OSu (tert-Butyloxycarbonyl-Methionine-Glycine-N-hydroxysuccinimide ester) Primary Hazard Class: Skin & Respiratory Sensitizer Operational Status: Strict Moisture Control / Dust Containment

Handling Boc-Met-Gly-OSu requires a dual-focus approach: protecting the operator from sensitization (via the active ester moiety) and protecting the reagent from hydrolysis and oxidation (due to the Methionine thioether). This guide replaces generic safety advice with specific, mechanism-based protocols for peptide synthesis workflows.

Hazard Mechanism & Risk Assessment

As a Senior Application Scientist, it is critical to understand why we use specific PPE, not just what to wear.

The Mechanism of Injury: Haptenization

The N-hydroxysuccinimide (OSu) ester is an activated electrophile designed to react rapidly with primary amines.

• Biological Risk: If this dust contacts your skin or lungs, it covalently bonds with lysine residues on your own proteins (haptenization).

• The Consequence: Your immune system recognizes these modified proteins as "foreign," leading to irreversible allergic sensitization. Future exposure to any active ester may trigger anaphylaxis or severe contact dermatitis.

The Chemical Risk: Methionine Oxidation

The Methionine (Met) residue contains a thioether side chain susceptible to oxidation into sulfoxide (Met(O)).[1]

• Impact: Oxidation alters the peptide's polarity and biological activity.

• Control: Handling must minimize exposure to atmospheric oxygen and moisture, often requiring rapid dissolution in degassed solvents.

Personal Protective Equipment (PPE) Matrix

The following matrix defines the minimum protection standards for handling Boc-Met-Gly-OSu in solid and solution phases.

Protection Zone	PPE Requirement	Technical Justification
Hand Protection	Double Nitrile Gloves (0.11 mm min. thickness)	Outer Glove: Protects against solvent splash (DMF/DCM). Inner Glove: Barrier against permeation if outer glove is compromised. Change immediately upon contamination.
Respiratory	Fume Hood (Primary) N95/P2 Mask (Secondary)	The reagent is a fine powder. Engineering controls (Hood) are superior to PPE. Use N95 only if weighing outside a hood is unavoidable (not recommended).
Eye Protection	Chemical Safety Goggles	Standard safety glasses are insufficient for fine powders that can drift around side shields.
Body Protection	Lab Coat (Buttoned, Tyvek sleeves)	Prevents dust accumulation on street clothes. Tyvek sleeves cover the wrist gap between glove and coat.

Operational Workflow & Engineering Controls

Logic Flow: Safe Handling Protocol

The following diagram illustrates the decision logic for handling activated peptide esters.

Figure 1: Operational workflow emphasizing engineering controls (Fume Hood) prior to open handling.

Step-by-Step Protocol

Phase 1: Preparation

• Equilibration: Allow the reagent bottle to warm to room temperature before opening. Opening a cold bottle condenses atmospheric moisture, hydrolyzing the OSu ester.

• Static Control: Peptide reagents are often static-charged. Use an anti-static gun or ionizer bar in the weighing area to prevent powder "jumping."

Phase 2: Weighing (Solid Phase)

• Location: Perform all weighing inside a certified chemical fume hood.

• Technique: Use a disposable weighing boat or glass vial. Do not use spatulas that have touched other amines (cross-contamination).

• Transfer: Immediately close the stock container. Parafilm is recommended for long-term storage to prevent oxidation of the Methionine sulfur.

Phase 3: Solubilization (Solution Phase)

• Solvent Choice: Dissolve in anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane).

• Inert Atmosphere: If the solution will stand for >10 minutes, blanket the vial with Argon or Nitrogen to prevent Methionine oxidation to sulfoxide.

• Reaction: Add the amine component immediately. Active esters are not stable indefinitely in solution, especially if base (e.g., DIEA) is present.

Emergency & Disposal Procedures

Spill Management

• Powder Spill: Do not sweep (creates dust). Cover with wet paper towels (soaked in water/soap) to hydrolyze the ester and weigh down the dust, then wipe up.

• Skin Contact: Wash with soap and water for 15 minutes.[2] Do not use alcohol (increases skin permeability).

Waste Disposal[3][4]

• Solid Waste: Dispose of weighing boats and contaminated gloves in "Hazardous Solid Waste" (labeled: Sensitizer).

• Liquid Waste:

  • If dissolved in DCM

    Halogenated Solvent Waste .

  • If dissolved in DMF

    Non-Halogenated Solvent Waste .

References

• National Institutes of Health (NIH). (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Retrieved from [Link]

• Biotage. (2023).[3] How to handle peptides that contain methionine. Retrieved from [Link]

• Fisher Scientific. (2023). Safety Data Sheet: Suberic acid bis(N-hydroxysuccinimide ester).[3] Retrieved from [Link]

Sources

• 1. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. fishersci.be [fishersci.be]